9-(2,4-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(2,4-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H29N5O5/c1-6-32-10-9-25-20(28)18-19(24(3)22(25)29)23-21-26(12-14(2)13-27(18)21)16-8-7-15(30-4)11-17(16)31-5/h7-8,11,14H,6,9-10,12-13H2,1-5H3
• InChI Key: VYPMYNCBXAIOLJ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C(=O)C2=C(N=C3N2CC(CN3C4=C(C=C(C=C4)OC)OC)C)N(C1=O)C
• Molecular Formula: C22H29N5O5
• Molecular Weight: 443.5 g/mol

Description

9-(2,4-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C22H29N5O5 and its molecular weight is 443.504. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Medicinal Applications

Heterocyclic compounds, especially those containing purine and pyrimidine rings, are of significant interest in medicinal chemistry due to their biological activity and therapeutic potential. For instance, pyrimido[2,1-f]purine derivatives have been evaluated for their adenosine receptor affinities, showing potential as A1 adenosine receptor antagonists. Such compounds exhibit selectivity over other receptor subtypes, indicating their promise for targeted therapeutic applications (Szymańska et al., 2016).

Catalysis and Synthetic Methodology

Research in synthetic organic chemistry has led to the development of novel methodologies for constructing heterocyclic frameworks. For example, molecular iodine has been utilized to catalyze reactions affording 1,8-dioxo-octahydroxanthenes, compounds with potential anti-proliferative properties against cancer cell lines. This highlights the versatility of heterocyclic compounds in synthesizing biologically active molecules (Mulakayala et al., 2012).

Environmental and Sensory Applications

The field of environmental sensing and materials science also benefits from heterocyclic chemistry research. Pyrimidine-phthalimide derivatives, designed with donor-π-acceptor structures, have shown potential as solid-state fluorescence emitters and pH sensors. These applications demonstrate the role of heterocyclic compounds in developing new materials for environmental monitoring and diagnostic technologies (Yan et al., 2017).